Cas no 1804489-22-2 (2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol)

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol is a specialized pyridine derivative with a unique structural profile, combining a cyano group, difluoromethyl substituent, hydroxyl functionality, and a hydroxymethyl side chain. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both electron-withdrawing (cyano, difluoromethyl) and electron-donating (hydroxyl) groups enhances its reactivity, enabling selective modifications for targeted applications. The hydroxymethyl group further increases its utility in derivatization reactions. Its balanced polarity and stability make it suitable for synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or fluorinated analogs with improved metabolic properties.

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol structure

1804489-22-2 structure

Product Name:2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol

CAS No:1804489-22-2

MF:C₈H₆F₂N₂O₂

MW:200.142248630524

CID:4875328

Update Time:2025-06-13

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol
- Inchi： 1S/C8H6F2N2O2/c9-8(10)5-1-7(14)4(3-13)6(2-11)12-5/h1,8,13H,3H2,(H,12,14)
- InChI Key： HFUOKUJQCMUVIA-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(CO)=C(C#N)N1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 376
XLogP3: 0.4
Topological Polar Surface Area: 73.1

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029043227-1g	2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol	1804489-22-2	97%	1g	$1,504.90	2022-04-02

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Additional information on 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol

Research Brief on 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS: 1804489-22-2): Recent Advances and Applications

The compound 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS: 1804489-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic and agrochemical applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol, highlighting its efficient production via a multi-step process involving difluoromethylation and hydroxylation. The study emphasized the compound's stability under physiological conditions, which is critical for its potential use in drug formulations. Additionally, the presence of the difluoromethyl group was found to enhance the compound's bioavailability and metabolic stability.

In the context of biological activity, recent research has demonstrated that 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. A 2024 preclinical study reported its efficacy in reducing cytokine production in macrophage cells, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action appears to involve the modulation of NF-κB signaling, a key pathway in inflammation.

Beyond therapeutic applications, this compound has also been investigated for its role in agrochemicals. A 2023 patent application disclosed its use as a key intermediate in the synthesis of novel fungicides. The difluoromethyl and hydroxyl groups contribute to its ability to disrupt fungal cell wall synthesis, offering a new mode of action against resistant strains. Field trials have shown promising results in controlling fungal infections in crops, with minimal environmental impact.

Future research directions for 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-methanol include optimizing its pharmacokinetic properties for drug development and exploring its potential in combination therapies. The compound's versatility and unique chemical profile position it as a valuable asset in both pharmaceutical and agricultural research. Continued studies are expected to uncover further applications and refine its synthesis for industrial-scale production.